Cas no 791786-23-7 (9,10-dioxo-N-(2,4,6-trimethylphenyl)-9,10-dihydroanthracene-2-sulfonamide)

• Product Name: 9,10-dioxo-N-(2,4,6-trimethylphenyl)-9,10-dihydroanthracene-2-sulfonamide
• CAS No: 791786-23-7
• MF: C₂₃H₁₉NO₄S
• MW: 405.46626496315
• CID: 6503445
• Update Time: 2025-05-21

9,10-dioxo-N-(2,4,6-trimethylphenyl)-9,10-dihydroanthracene-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 9,10-dioxo-N-(2,4,6-trimethylphenyl)-9,10-dihydroanthracene-2-sulfonamide
• N-mesityl-9,10-dioxo-9,10-dihydro-2-anthracenesulfonamide
• 2-Anthracenesulfonamide, 9,10-dihydro-9,10-dioxo-N-(2,4,6-trimethylphenyl)-

• Inchi： 1S/C23H19NO4S/c1-13-10-14(2)21(15(3)11-13)24-29(27,28)16-8-9-19-20(12-16)23(26)18-7-5-4-6-17(18)22(19)25/h4-12,24H,1-3H3
• InChI Key： NMOBFGQRFZOETM-UHFFFAOYSA-N
• SMILES： C1=C2C(C(=O)C3=C(C2=O)C=CC=C3)=CC=C1S(NC1=C(C)C=C(C)C=C1C)(=O)=O

Experimental Properties

• Density: 1.365±0.06 g/cm3(Predicted)
• Boiling Point: 608.9±65.0 °C(Predicted)
• pka: 8.37±0.20(Predicted)

Additional information on 9,10-dioxo-N-(2,4,6-trimethylphenyl)-9,10-dihydroanthracene-2-sulfonamide

9,10-Dioxo-N-(2,4,6-Trimethylphenyl)-9,10-Dihydroanthracene-2-Sulfonamide: A Comprehensive Overview

The compound with CAS No 791786-23-7, known as 9,10-dioxo-N-(2,4,6-trimethylphenyl)-9,10-dihydroanthracene-2-sulfonamide, is a highly specialized organic material that has garnered significant attention in the fields of materials science and pharmaceutical research. This compound is characterized by its unique structure, which combines an anthracene backbone with a sulfonamide group and a substituted phenyl ring. The anthracene moiety provides a rigid aromatic system, while the sulfonamide group introduces hydrogen bonding capabilities and enhances solubility in polar solvents.

Recent studies have highlighted the potential of this compound in drug delivery systems due to its ability to act as a versatile scaffold for bioactive molecules. Researchers have explored its role in enhancing the bioavailability of hydrophobic drugs by serving as a carrier or stabilizing agent. The substituted phenyl ring (specifically the 2,4,6-trimethylphenyl group) contributes to the compound's lipophilicity, making it an ideal candidate for lipid-based drug delivery systems.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and oxidation reactions. The key intermediate is the anthracene derivative, which undergoes oxidation to form the dioxo structure before being functionalized with the sulfonamide group. This synthesis pathway has been optimized in recent years to improve yield and reduce production costs.

One of the most promising applications of this compound is in the field of optoelectronics. The anthracene-based structure exhibits strong fluorescence properties under UV light, making it suitable for use in organic light-emitting diodes (OLEDs) and sensors. Recent advancements have demonstrated its potential as a dopant in OLED materials due to its high quantum efficiency and stability under prolonged illumination.

Moreover, the compound has shown potential in biological applications as an anti-inflammatory agent. Studies have revealed that it can inhibit certain enzymes involved in inflammatory pathways without causing significant cytotoxicity to healthy cells. This property makes it a valuable lead compound for developing new anti-inflammatory drugs with reduced side effects.

From an environmental perspective, researchers have investigated the biodegradability of this compound under various conditions. Results indicate that it undergoes slow degradation in aqueous environments but can be effectively treated using advanced oxidation processes (AOPs). This information is crucial for assessing its environmental impact and ensuring sustainable practices during its production and use.

In summary, 9,10-dioxo-N-(2,4,6-trimethylphenyl)-9,10-dihydroanthracene-2-sulfonamide (CAS No 791786-23-7) is a multifaceted compound with applications spanning drug delivery systems, optoelectronics, and pharmaceutical development. Its unique chemical structure and versatile properties continue to drive innovative research across multiple disciplines.